Cas no 2034544-61-9 (N-{2-3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethyl}-4-(dimethylsulfamoyl)benzamide)
N-{2-3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethyl}-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-(3,5-dimethyl-1-pyridin-2-ylpyrazol-4-yl)ethyl]-4-(dimethylsulfamoyl)benzamide
- N-(2-(3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl)ethyl)-4-(N,N-dimethylsulfamoyl)benzamide
- N-{2-3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethyl}-4-(dimethylsulfamoyl)benzamide
-
- Inchi: 1S/C21H25N5O3S/c1-15-19(16(2)26(24-15)20-7-5-6-13-22-20)12-14-23-21(27)17-8-10-18(11-9-17)30(28,29)25(3)4/h5-11,13H,12,14H2,1-4H3,(H,23,27)
- InChI Key: IFTRZHKAKFUSKI-UHFFFAOYSA-N
- SMILES: S(C1C([H])=C([H])C(=C([H])C=1[H])C(N([H])C([H])([H])C([H])([H])C1C(C([H])([H])[H])=NN(C2=C([H])C([H])=C([H])C([H])=N2)C=1C([H])([H])[H])=O)(N(C([H])([H])[H])C([H])([H])[H])(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 673
- XLogP3: 2.3
- Topological Polar Surface Area: 106
N-{2-3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethyl}-4-(dimethylsulfamoyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6504-1094-2μmol |
N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-4-(dimethylsulfamoyl)benzamide |
2034544-61-9 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6504-1094-5μmol |
N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-4-(dimethylsulfamoyl)benzamide |
2034544-61-9 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6504-1094-10μmol |
N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-4-(dimethylsulfamoyl)benzamide |
2034544-61-9 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6504-1094-20μmol |
N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-4-(dimethylsulfamoyl)benzamide |
2034544-61-9 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6504-1094-1mg |
N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-4-(dimethylsulfamoyl)benzamide |
2034544-61-9 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6504-1094-2mg |
N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-4-(dimethylsulfamoyl)benzamide |
2034544-61-9 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6504-1094-3mg |
N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-4-(dimethylsulfamoyl)benzamide |
2034544-61-9 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6504-1094-4mg |
N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-4-(dimethylsulfamoyl)benzamide |
2034544-61-9 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6504-1094-5mg |
N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-4-(dimethylsulfamoyl)benzamide |
2034544-61-9 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6504-1094-10mg |
N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-4-(dimethylsulfamoyl)benzamide |
2034544-61-9 | 10mg |
$79.0 | 2023-09-08 |
N-{2-3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethyl}-4-(dimethylsulfamoyl)benzamide Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on N-{2-3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethyl}-4-(dimethylsulfamoyl)benzamide
N-{2-3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethyl}-4-(dimethylsulfamoyl)benzamide: A Comprehensive Overview
N-{2-3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethyl}-4-(dimethylsulfamoyl)benzamide (CAS No. 2034544-61-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of extensive research, particularly in the areas of anti-inflammatory and anticancer activities. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its clinical development.
Chemical Structure and Synthesis: The compound N-{2-3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethyl}-4-(dimethylsulfamoyl)benzamide is a complex molecule with a molecular formula of C20H23N5O2S. Its structure features a pyrazole ring substituted with a dimethyl group and a pyridine moiety, connected to an amide functionality that is further substituted with a dimethylsulfamoyl group. The synthesis of this compound typically involves multi-step reactions, including the formation of the pyrazole ring, the introduction of the pyridine substituent, and the final coupling with the sulfamoyl-containing benzamide moiety. Recent studies have explored various synthetic routes to optimize yield and purity, making it more accessible for large-scale production.
Biological Activities: One of the most promising aspects of N-{2-3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethyl}-4-(dimethylsulfamoyl)benzamide is its anti-inflammatory properties. In vitro studies have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has shown potent activity in reducing oxidative stress and preventing cell damage in various inflammatory models. These findings suggest its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory effects, N-{2-3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethyl}-4-(dimethylsulfamoyl)benzamide has also been investigated for its anticancer properties. Preclinical studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. Mechanistic studies have revealed that it induces apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression. These findings highlight its potential as a novel anticancer agent with minimal side effects on normal cells.
Clinical Development: The promising preclinical results have led to increased interest in advancing N-{2-3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethyl}-4-(dimethylsulfamoyl)benzamide into clinical trials. Several Phase I trials are currently underway to evaluate its safety and pharmacokinetic profile in humans. Early results have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. These findings provide a strong foundation for further clinical evaluation in Phase II trials to assess its efficacy in treating specific diseases.
Future Perspectives: The ongoing research on N-{2-3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethyl}-4-(dimethylsulfamoyl)benzamide holds significant promise for advancing our understanding of its therapeutic potential. Future studies will focus on optimizing its formulation for improved bioavailability and exploring combination therapies to enhance its efficacy. Additionally, efforts are being made to identify biomarkers that can predict patient response to this compound, which will be crucial for personalized medicine approaches.
In conclusion, N-{2-3,5-dimethyl-1-(pyridin-2-y l)-1H-pyrazol - 4 - ylethyl } - 4 - ( dimeth ylsulfamo y l ) benzami de strong > ( CAS No . 203 4 5 4 4 - 6 1 - 9 ) is a promising compound with diverse biological activities . Its unique chemical structure , coupled with its potent anti-inflammatory and anticancer properties , makes it an attractive candidate for further development . As research continues , it is likely that this compound will play an important role in the treatment of various diseases , offering new hope for patients and healthcare providers alike . p >
2034544-61-9 (N-{2-3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethyl}-4-(dimethylsulfamoyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)